Methyl 3-butoxy-4-nitrobenzoate

• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol
• IUPAC Name: methyl 3-butoxy-4-nitrobenzoate
• InChI: InChI=1S/C12H15NO5/c1-3-4-7-18-11-8-9(12(14)17-2)5-6-10(11)13(15)16/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: VLGXDZCLZPGAHT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=CC(=C1)C(=O)OC)[N+](=O)[O-]

Description

Methyl 3-butoxy-4-nitrobenzoate is a substituted benzoate ester featuring a nitro group at the 4-position and a butoxy group at the 3-position of the benzene ring. This compound belongs to a broader class of aromatic esters with diverse applications in organic synthesis, pharmaceuticals, and materials science. The nitro group confers electron-withdrawing properties, influencing reactivity, while the butoxy substituent contributes to lipophilicity and steric effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

Key analogs include:

• Methyl 3-methoxy-4-nitrobenzoate (): Methoxy substituent at the 3-position.
• Methyl 3-isobutoxy-4-nitrobenzoate (24, ): Branched isobutoxy group at the 3-position.
• Methyl 3-hydroxy-4-nitrobenzoate (22, ): Hydroxy group at the 3-position.
• Methyl 4-amino-3-isobutoxybenzoate (27, ): Reduced nitro group to amine.

Table 1: Structural and Molecular Properties

Compound	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features
Methyl 3-butoxy-4-nitrobenzoate	Butoxy (3), Nitro (4)	C₁₂H₁₅NO₅	253.25*	Linear alkoxy, electron-withdrawing NO₂
Methyl 3-methoxy-4-nitrobenzoate	Methoxy (3), Nitro (4)	C₉H₉NO₅	211.17	Shorter alkoxy, higher polarity
Methyl 3-isobutoxy-4-nitrobenzoate	Isobutoxy (3), Nitro (4)	C₁₂H₁₅NO₅	253.25	Branched alkoxy, steric hindrance
Methyl 3-hydroxy-4-nitrobenzoate	Hydroxy (3), Nitro (4)	C₈H₇NO₅	197.15	H-bond donor, higher solubility

*Calculated based on structural similarity to analogs.

Physicochemical Properties

Solubility and Polarity

• Methyl 3-hydroxy-4-nitrobenzoate (22) : The hydroxy group enhances water solubility via hydrogen bonding, contrasting with the hydrophobic butoxy and isobutoxy analogs .
• Methyl 3-isobutoxy-4-nitrobenzoate (24) : Branched isobutoxy may reduce crystallinity compared to linear butoxy due to disordered packing .

Thermal Stability

Nitro groups generally decrease thermal stability, but the electron-withdrawing effect may enhance resistance to nucleophilic attack. Longer alkoxy chains (butoxy vs. methoxy) could raise melting points via increased van der Waals interactions .

Crystallography and Molecular Packing

While direct crystallographic data for this compound are unavailable, and highlight methodologies (e.g., SHELX programs) for analyzing hydrogen bonding and crystal packing. The butoxy chain likely induces distinct packing patterns compared to methoxy or hydroxy analogs, influencing material properties like density and melting behavior .